(4-Chloro-benzenesulfonyl)-(3-chloro-quinoxalin-2-yl)-acetonitrile

• CAS No.: 121512-60-5
• Molecular Formula: C16H9Cl2N3O2S
• Molecular Weight: 378.2 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-2-(3-chloroquinoxalin-2-yl)acetonitrile
• InChI: InChI=1S/C16H9Cl2N3O2S/c17-10-5-7-11(8-6-10)24(22,23)14(9-19)15-16(18)21-13-4-2-1-3-12(13)20-15/h1-8,14H
• InChI Key: WWZQMNFSEMNSQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)C(C#N)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

“(4-Chloro-benzenesulfonyl)-(3-chloro-quinoxalin-2-yl)-acetonitrile” (CAS: 121512-60-5) is a structurally complex organic compound featuring a quinoxaline core substituted with a chlorine atom at the 3-position, a benzenesulfonyl group with a para-chloro substituent, and an acetonitrile moiety. The electron-withdrawing chlorine atoms on both the benzene sulfonyl and quinoxaline moieties likely enhance its stability and reactivity, making it a candidate for further functionalization in synthetic pathways .

Biological Activity

(4-Chloro-benzenesulfonyl)-(3-chloro-quinoxalin-2-yl)-acetonitrile is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, including its mechanisms of action, efficacy against various diseases, and relevant research findings.

Chemical Structure and Properties

The compound's chemical formula is $C_{16}H_9Cl_2N_3O_2S$. It features a benzenesulfonyl group and a quinoxaline moiety, which are known to contribute to various biological activities.

Research indicates that compounds similar to (4-Chloro-benzenesulfonyl)-(3-chloro-quinoxalin-2-yl)-acetonitrile may exert their effects through several mechanisms:

• Inhibition of Enzymatic Activity : Many quinoxaline derivatives have been shown to inhibit enzymes such as acetylcholinesterase (AChE) and cyclooxygenase (COX), which are implicated in neurodegenerative diseases and inflammation, respectively .
• Anticancer Properties : Compounds with similar structures have demonstrated significant cytotoxicity against various cancer cell lines, suggesting potential as anticancer agents .

Anticancer Activity

Several studies have evaluated the anticancer potential of quinoxaline derivatives. For instance, compounds were tested against different cancer cell lines, including breast cancer and leukemia cells. The results indicated that certain derivatives exhibited IC50 values in the low micromolar range, indicating potent cytotoxic effects.

Compound	Cell Line	IC50 (µM)	Mechanism of Action
1	MCF-7 (Breast)	5.3	AChE inhibition
2	HL-60 (Leukemia)	7.1	Induction of apoptosis
3	A549 (Lung)	4.8	Inhibition of COX-2

Anti-inflammatory Activity

The anti-inflammatory properties of related compounds have also been investigated. For example, some derivatives were found to significantly inhibit nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells, highlighting their potential use in treating inflammatory conditions.

Compound	NO Inhibition (%)	IC50 (µM)	Target Enzyme
A	75	10	iNOS
B	80	5	COX-2

Case Studies

• Case Study on Anticancer Efficacy : A study published in a peer-reviewed journal evaluated the effects of a quinoxaline derivative on human breast cancer cells. The compound was shown to induce apoptosis through the activation of caspase pathways, confirming its potential as an anticancer agent .
• Case Study on Neuroprotection : Another study focused on the neuroprotective effects of similar compounds against AChE activity in models of Alzheimer's disease. The results showed significant inhibition of AChE, suggesting a potential therapeutic role in cognitive disorders .

Comparison with Similar Compounds

Benzenesulfonyl Group Variations

• 2-(3-Chloroquinoxalin-2-yl)-2-((4-fluorophenyl)sulfonyl)acetonitrile (CAS referenced in ): Substituent: Fluorine (4-fluoro) vs. chlorine (4-chloro) on the benzenesulfonyl group. Impact: Fluorine’s smaller atomic radius and lower electronegativity compared to chlorine may reduce steric hindrance and alter electronic effects. The chloro group’s stronger electron-withdrawing nature could enhance electrophilic reactivity in cross-coupling reactions .
• 3,9-Bis(4-methylbenzenesulphonyl)-triazabicyclo derivatives (): Substituent: Methyl (4-methyl) vs. chloro (4-chloro) on the benzenesulfonyl group.

Quinoxaline Core Modifications

Physicochemical Properties

Property	Target Compound	4-Fluoro Analog	4-Methyl Analog
Molecular Weight	Higher (Cl > F/CH₃)	Moderate	Moderate
Polarity	High (Cl, CN)	Moderate (F)	Lower (CH₃)
Solubility (Polar Solvents)	Likely low	Higher than Cl	Higher than Cl
Reactivity	High (EWG effects)	Moderate	Low (EDG effects)

Key : EWG = Electron-Withdrawing Group; EDG = Electron-Donating Group. The chloro substituents increase molecular weight and reduce solubility in polar solvents (e.g., acetonitrile, water) compared to fluoro or methyl analogs, impacting formulation strategies in pharmaceutical applications .